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  4. 5-Acetyl-6-(4-chlorophenyl)-9-(3,4-dimethoxyphenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
5-Acetyl-6-(4-chlorophenyl)-9-(3,4-dimethoxyphenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one 5-Acetyl-6-(4-chlorophenyl)-9-(3,4-dimethoxyphenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Brand Name: Vulcanchem
CAS No.: 516456-48-7
VCID: VC0452384
InChI: InChI=1S/C29H27ClN2O4/c1-17(33)32-24-7-5-4-6-22(24)31-23-14-20(19-10-13-26(35-2)27(16-19)36-3)15-25(34)28(23)29(32)18-8-11-21(30)12-9-18/h4-13,16,20,29,31H,14-15H2,1-3H3
SMILES: CC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=C(C=C3)OC)OC)NC4=CC=CC=C41)C5=CC=C(C=C5)Cl
Molecular Formula: C29H27ClN2O4
Molecular Weight: 503g/mol

5-Acetyl-6-(4-chlorophenyl)-9-(3,4-dimethoxyphenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one

CAS No.: 516456-48-7

Main Products

VCID: VC0452384

Molecular Formula: C29H27ClN2O4

Molecular Weight: 503g/mol

5-Acetyl-6-(4-chlorophenyl)-9-(3,4-dimethoxyphenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one - 516456-48-7

CAS No. 516456-48-7
Product Name 5-Acetyl-6-(4-chlorophenyl)-9-(3,4-dimethoxyphenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Molecular Formula C29H27ClN2O4
Molecular Weight 503g/mol
IUPAC Name 5-acetyl-6-(4-chlorophenyl)-9-(3,4-dimethoxyphenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C29H27ClN2O4/c1-17(33)32-24-7-5-4-6-22(24)31-23-14-20(19-10-13-26(35-2)27(16-19)36-3)15-25(34)28(23)29(32)18-8-11-21(30)12-9-18/h4-13,16,20,29,31H,14-15H2,1-3H3
Standard InChIKey AVAHFWFFLUFJHE-UHFFFAOYSA-N
SMILES CC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=C(C=C3)OC)OC)NC4=CC=CC=C41)C5=CC=C(C=C5)Cl
Canonical SMILES CC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=C(C=C3)OC)OC)NC4=CC=CC=C41)C5=CC=C(C=C5)Cl
PubChem Compound 3885316
Last Modified Nov 11 2021
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